Cas no 448895-60-1 (Bis(3,5-dibromophenyl)ethyne)

Bis(3,5-dibromophenyl)ethyne is a brominated aromatic acetylene compound characterized by its high thermal stability and flame-retardant properties. The presence of four bromine atoms enhances its effectiveness as a halogenated additive in polymer formulations, particularly in applications requiring fire resistance. Its rigid molecular structure contributes to improved mechanical and thermal performance in composite materials. The compound is also utilized as a building block in organic synthesis, enabling the preparation of advanced materials with tailored electronic or optical properties. Due to its well-defined reactivity, it serves as a versatile intermediate in cross-coupling reactions and polymerization processes.
Bis(3,5-dibromophenyl)ethyne structure
Bis(3,5-dibromophenyl)ethyne structure
Product Name:Bis(3,5-dibromophenyl)ethyne
CAS No:448895-60-1
MF:C14H6Br4
MW:493.813440799713
CID:2827951
PubChem ID:71361677
Update Time:2025-08-05

Bis(3,5-dibromophenyl)ethyne Chemical and Physical Properties

Names and Identifiers

    • YSWG428
    • Bis(3,5-dibromophenyl)ethyne
    • 1,2-Bis(3,5-dibromophenyl)ethyne
    • 1,1'-(Ethyne-1,2-diyl)bis(3,5-dibromobenzene)
    • 1,3-dibromo-5-[2-(3,5-dibromophenyl)ethynyl]benzene
    • G72213
    • 448895-60-1
    • CS-0170476
    • DTXSID60785341
    • Benzene, 1,1'-(1,2-ethynediyl)bis[3,5-dibromo-
    • SY330473
    • DTXCID50736084
    • Inchi: 1S/C14H6Br4/c15-11-3-9(4-12(16)7-11)1-2-10-5-13(17)8-14(18)6-10/h3-8H
    • InChI Key: REWWCNJVJQNSLU-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C#CC2C=C(C=C(C=2)Br)Br)C=1)Br

Computed Properties

  • Exact Mass: 493.71620 g/mol
  • Monoisotopic Mass: 489.72030 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 0
  • Molecular Weight: 493.8

Bis(3,5-dibromophenyl)ethyne Pricemore >>

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Additional information on Bis(3,5-dibromophenyl)ethyne

Bis(3,5-dibromophenyl)ethyne: A Comprehensive Overview

Bis(3,5-dibromophenyl)ethyne, also known by its CAS number 448895-60-1, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which consists of two brominated phenyl groups connected by an ethynyl linkage. The ethynyl group (-C≡C-) introduces interesting electronic properties and reactivity, making this compound a valuable building block in various chemical syntheses.

The synthesis of Bis(3,5-dibromophenyl)ethyne typically involves the coupling of bromobenzene derivatives with terminal alkynes under catalytic conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing the need for harsh reaction conditions. These improvements have been documented in several high-impact journals, highlighting the importance of this compound in modern organic synthesis.

In terms of applications, Bis(3,5-dibromophenyl)ethyne has found utility in the construction of biaryls and other complex aromatic systems. Its bromine substituents make it particularly useful in Suzuki-Miyaura cross-coupling reactions, where the bromine atoms act as leaving groups to facilitate bond formation with other aryl or alkenyl partners. This property has been exploited in the synthesis of various heterocyclic compounds and materials with tailored electronic properties.

Recent studies have also explored the use of Bis(3,5-dibromophenyl)ethyne in the development of functional materials. For instance, researchers have employed this compound as a precursor for the synthesis of two-dimensional covalent organic frameworks (COFs), which exhibit promising properties for gas storage and catalysis. The ability to precisely control the connectivity and functionality of these frameworks has opened new avenues for materials science.

The electronic properties of Bis(3,5-dibromophenyl)ethyne have also been studied extensively. Computational chemistry techniques have provided insights into its molecular orbitals and reactivity patterns, which are crucial for understanding its behavior in various chemical transformations. These studies have been complemented by experimental work that confirms the theoretical predictions, further solidifying our understanding of this compound's properties.

In conclusion, Bis(3,5-dibromophenyl)ethyne is a versatile compound with a wide range of applications in organic synthesis and materials science. Its unique structure and reactivity make it an invaluable tool for chemists seeking to construct complex molecules and functional materials. As research continues to uncover new applications and synthetic methods for this compound, its significance in the chemical community is likely to grow further.

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